Cas no 800366-83-0 (1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester)

1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester structure
800366-83-0 structure
Product name:1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
CAS No:800366-83-0
MF:C14H15NO2
MW:229.274403810501
CID:712725

1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
    • 1H-Indole-3-propanoicacid,7-methyl-alpha-methylene-,methylester(9CI)
    • 1H-Indole-3-propanoic acid, 7-methyl-α-methylene-, methyl ester
    • Inchi: 1S/C14H15NO2/c1-9-5-4-6-12-11(8-15-13(9)12)7-10(2)14(16)17-3/h4-6,8,15H,2,7H2,1,3H3
    • InChI Key: ZYUPZDUSLZSAJO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2C)C(CC(=C)C(OC)=O)=C1

Computed Properties

  • Exact Mass: 229.11
  • Monoisotopic Mass: 229.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1A^2

1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester Related Literature

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